molecular formula C5H3BrFNO3S B2528634 2-Bromopyridin-3-YL sulfurofluoridate CAS No. 1888393-43-8

2-Bromopyridin-3-YL sulfurofluoridate

Cat. No. B2528634
CAS RN: 1888393-43-8
M. Wt: 256.05
InChI Key: XPCXOVRVXVCGKC-UHFFFAOYSA-N
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Description

2-Bromopyridin-3-YL sulfurofluoridate is a chemical compound with the empirical formula C5H3BrFNO3S and a molecular weight of 256.05 . It belongs to the class of pyridine derivatives .


Synthesis Analysis

2-Bromopyridin-3-YL sulfurofluoridate can be used in the Pd-catalyzed Suzuki-Miyuara cross-coupling reaction . The fluorosulfate functionality was shown by Sharpless and coworkers to have distinct reactivity in comparison to other functional groups used in Suzuki-Miyuara reactions, such as bromides, chlorides, and triflates .


Molecular Structure Analysis

The molecular structure of 2-Bromopyridin-3-YL sulfurofluoridate consists of a pyridine ring substituted with a bromine atom and a sulfurofluoridate group .


Chemical Reactions Analysis

The compound is known to participate in Pd-catalyzed Suzuki-Miyuara cross-coupling reactions . The fluorosulfate functionality of the compound exhibits unique reactivity compared to other functional groups used in these reactions .


Physical And Chemical Properties Analysis

2-Bromopyridin-3-YL sulfurofluoridate is a liquid at room temperature . It has a refractive index of 1.5160 and a density of 1.8283 g/mL . The compound should be stored at a temperature between 2-8°C .

Mechanism of Action

The mechanism of action of 2-Bromopyridin-3-YL sulfurofluoridate in chemical reactions is largely due to its fluorosulfate functionality. This group has been shown to have distinct reactivity in comparison to other functional groups used in Suzuki-Miyuara reactions .

Safety and Hazards

The compound is classified as a skin corrosive (Category 1B) and can cause serious eye damage . Precautionary measures include avoiding inhalation, ingestion, or skin contact, and using personal protective equipment . In case of exposure, immediate medical attention is required .

Future Directions

The unique reactivity of the fluorosulfate functionality in 2-Bromopyridin-3-YL sulfurofluoridate provides a strong potential for selective Suzuki-Miyuara couplings for chemoselective reaction sequences . This suggests that the compound could have significant applications in future chemical synthesis processes.

properties

IUPAC Name

2-bromo-3-fluorosulfonyloxypyridine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3BrFNO3S/c6-5-4(2-1-3-8-5)11-12(7,9)10/h1-3H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XPCXOVRVXVCGKC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(N=C1)Br)OS(=O)(=O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3BrFNO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromopyridin-3-YL sulfurofluoridate

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